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For researchers, scientists, and drug development professionals, selecting the right overhead

stirrer is a critical decision that directly impacts experimental reproducibility and product quality.

This guide provides a comprehensive performance comparison of Velp overhead stirrers,

offering insights into their efficiency and capabilities across a range of sample volumes and

viscosities. By presenting objective experimental data and detailed protocols, this document

serves as a vital resource for making informed purchasing decisions.

In the realms of pharmaceutical development, cosmetic formulation, and chemical synthesis,

the ability to achieve homogeneous mixtures is paramount. Overhead stirrers are the

workhorses of the laboratory for these tasks, particularly when dealing with high-viscosity

materials or large sample volumes where magnetic stirrers fall short.[1][2] Velp Scientifica

offers a diverse portfolio of overhead stirrers designed to meet the demands of various

applications.[1] This guide will delve into the performance of key Velp models, providing a

comparative analysis to aid in selecting the optimal instrument for your specific laboratory

needs.

At a Glance: Velp Overhead Stirrer Performance
To facilitate a clear comparison, the following table summarizes the key performance

specifications of various Velp overhead stirrer models. These parameters are crucial in

determining the suitability of a stirrer for a given application, considering factors like the

maximum volume of the sample and its viscosity.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1166048?utm_src=pdf-interest
https://www.velp.com/en-ww/overhead-stirrers-1.aspx
https://www.velp.com/fr-ww/applications-dagitation.aspx
https://www.velp.com/en-ww/overhead-stirrers-1.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Model
Series

Max Volume
(H₂O)

Max
Viscosity
(mPa·s)

Torque
(Ncm)

Speed
Range
(rpm)

Key
Features

Velp OHS

Advance
Up to 100 L

Up to

100,000
Up to 200 6 - 2000

3.5” TFT

display, Wi-

Fi/USB

connectivity,

real-time

torque &

temperature

monitoring,

brushless

motor,

SpeedServo

™ torque

compensatio

n,

SmartChuck

™[3]

Velp OHS

Digital
Up to 100 L

Up to

100,000
Up to 200 30 - 2000

Digital

display, timer,

torque

monitoring

LEDs,

brushless

motor,

SpeedServo

™ torque

compensatio

n,

SmartChuck

™[4]

Velp PW

Series

Up to 70 L 100,000 120 20 - 1200 Analog

control, high

torque for
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viscous

samples.[5]

Velp LH

Series
Up to 40 L 50,000 80 50 - 2000

High-speed

mixing for

medium

viscosity.[6]

In-Depth Analysis: Performance Across Different
Volumes
The true test of an overhead stirrer's capability lies in its performance with varying sample

volumes and viscosities. While specific head-to-head competitive data is often proprietary, the

following sections outline the expected performance of Velp stirrers in common laboratory

applications and provide a framework for evaluation.

Small to Medium Volume Applications (Up to 10 L)
In this range, which is common for research and development activities, the Velp OHS 60 and

OHS 100 models (both in Advance and Digital versions) are well-suited. For lower viscosity

samples, these stirrers can achieve rapid mixing times due to their high-speed capabilities. For

more viscous materials, such as creams and lotions in cosmetic development, the consistent

torque provided by the brushless motor and SpeedServo™ technology ensures a

homogeneous product without motor strain.[4][7]

Large Volume Applications (10 L to 100 L)
For pilot-scale and larger laboratory batches, the high-torque Velp OHS 200 series is the ideal

choice.[3] These models are designed to handle significant volumes and high viscosities,

making them suitable for applications like buffer preparation in biopharmaceutical

manufacturing or the mixing of polymers.[8] The robust design and safety features, such as

overload and overtemperature protection, are critical when working with large and potentially

valuable batches.[3]

Experimental Protocols: A Guide to Performance
Evaluation
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To provide a framework for objective comparison, the following are detailed methodologies for

key experiments to evaluate overhead stirrer performance.

Protocol 1: Mixing Time Determination
Objective: To determine the time required to achieve a homogeneous mixture for a given

sample volume and viscosity.

Materials:

Overhead stirrer (e.g., Velp OHS Advance)

Beaker of appropriate size for the test volume

Solvent (e.g., water or a silicone oil of known viscosity)

Tracer substance (e.g., a concentrated dye or a salt solution)

Conductivity or pH probe (if using a salt or acid/base tracer)

Spectrophotometer or colorimeter (if using a dye tracer)

Stopwatch

Methodology:

Fill the beaker with the desired volume of the primary solvent.

Position the overhead stirrer with the selected impeller at a standardized depth and central

position within the beaker.

Set the stirrer to the desired speed (RPM).

Once the fluid is in motion, inject a small, known quantity of the tracer substance at a specific

point (e.g., near the surface, away from the impeller).

Simultaneously start the stopwatch.
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Monitor the concentration of the tracer at a fixed point within the vessel using the appropriate

probe or by taking samples for analysis.

The mixing time is defined as the time taken for the tracer concentration to reach and remain

within a specified percentage (e.g., ±5%) of the final, fully mixed concentration.

Repeat the experiment at different volumes and stirrer speeds to generate comparative data.

Protocol 2: Power Consumption Under Load
Objective: To measure the power consumption of the stirrer under different viscosity loads to

assess its energy efficiency.

Materials:

Overhead stirrer

Beaker

A series of liquids with known and increasing viscosities (e.g., water, glycerol-water mixtures,

silicone oils)

Power meter

Tachometer (to verify stirrer speed)

Methodology:

Connect the overhead stirrer to the power meter, and the power meter to the mains supply.

Set up the stirrer with a standard impeller in a beaker containing the lowest viscosity liquid.

Set the stirrer to a specific speed and allow it to stabilize.

Record the power consumption reading from the power meter.

Verify the stirrer speed using the tachometer.

Repeat steps 3-5 for each of the liquids with increasing viscosity.
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Plot power consumption against viscosity for each stirrer model to compare their energy

efficiency under load.

Visualizing the Workflow
To better understand the logical flow of selecting and evaluating an overhead stirrer, the

following diagram illustrates the key decision-making and experimental processes.
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Overhead Stirrer Selection and Evaluation Workflow
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Caption: Workflow for selecting and evaluating an overhead stirrer.
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Conclusion
The selection of an overhead stirrer is a multifaceted process that requires careful

consideration of the intended application, sample volume, and viscosity. Velp Scientifica offers

a comprehensive range of overhead stirrers, from the technologically advanced OHS Advance

series to robust analog models, catering to a wide spectrum of laboratory needs.[1] The OHS

series, with its brushless motor and SpeedServo™ technology, is particularly adept at

maintaining constant torque and speed under changing conditions, a crucial factor for

reproducibility.[3][4]

While this guide provides a framework for comparison and detailed experimental protocols, it is

recommended that researchers perform their own evaluations based on their specific materials

and processes. By systematically assessing performance metrics such as mixing time and

power consumption, laboratories can confidently select the Velp overhead stirrer that will best

serve their scientific endeavors.
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To cite this document: BenchChem. [Navigating Viscosity: A Performance Showdown of Velp
Overhead Stirrers Across Sample Volumes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166048#performance-comparison-of-velp-
overhead-stirrers-for-different-sample-volumes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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